Cas no 887267-63-2 (5-(3,5-DIFLUOROLPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID)
887267-63-2 structure
Product Name:5-(3,5-DIFLUOROLPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID
CAS No:887267-63-2
MF:C10H5F2NO3
MW:225.148409605026
CID:891978
PubChem ID:26985157
Update Time:2025-04-19
5-(3,5-DIFLUOROLPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-DIFLUOROLPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID
- 4-Oxazolecarboxylic acid, 5-(3,5-difluorophenyl)-
- 5-(3,5-difluorophenyl)-1,3-oxazole-4-carboxylic acid
- PC1879
- DTXSID30650411
- 887267-63-2
- SCHEMBL2779336
- AKOS010901801
- MFCD08458033
- 5-(3,5-Difluorophenyl)-4-oxazolecarboxylic acid
-
- Inchi: 1S/C10H5F2NO3/c11-6-1-5(2-7(12)3-6)9-8(10(14)15)13-4-16-9/h1-4H,(H,14,15)
- InChI Key: ATNKCUFWAHMBGS-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1)C1=C(C(=O)O)N=CO1)F
Computed Properties
- Exact Mass: 225.02400
- Monoisotopic Mass: 225.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.3A^2
- XLogP3: 2.1
Experimental Properties
- PSA: 63.33000
- LogP: 2.31800
5-(3,5-DIFLUOROLPHENYL)-1,3-OXAZOLE-4-CARBOXYLIC ACID Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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